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Compound Name:
Cyclic ADP-Ribose (ammonium

salt)

Cat. No.: B10786831

Get Quote

Biological Context & Mechanism of Action
Cyclic adenosine diphosphate ribose (cADPR) is a highly potent, endogenous second

messenger responsible for intracellular calcium (Ca²⁺) mobilization. Synthesized from NAD⁺ by

the enzymatic activity of ADP-ribosyl cyclases, most notably CD38[1], cADPR functions

independently of the inositol 1,4,5-trisphosphate (IP3) pathway.

Mechanistically, cADPR binds to the regulatory protein FKBP12.6, which induces a

conformational change that triggers the opening of Ryanodine Receptors (RyRs) located on the

endoplasmic or sarcoplasmic reticulum[2]. This process, known as calcium-induced calcium

release (CICR), is fundamental to various physiological processes, including cardiomyocyte

contraction, insulin secretion, and T-lymphocyte activation.
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CD38-cADPR-RyR signaling cascade mediating intracellular calcium mobilization.

Physicochemical Properties & Solvation Causality
In pharmacological research, cADPR is frequently supplied as an ammonium salt

(C₁₅H₁₉N₅O₁₃P₂ • 2NH₄) to enhance its stability in solid form[3]. However, the physicochemical

nature of this salt presents unique challenges for researchers attempting to prepare stock

solutions in organic solvents like Dimethyl Sulfoxide (DMSO).
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The Solvation Challenge: Pure DMSO is a polar aprotic solvent. While excellent for dissolving

hydrophobic or moderately polar small molecules, it lacks the hydrogen-bond donating capacity

required to effectively solvate the highly charged phosphate backbone and the ionic ammonium

counterions of cADPR. Attempting to dissolve cADPR ammonium salt in 100% DMSO typically

results in precipitation, phase separation, or incomplete dissolution[4]. To overcome this, a co-

solvent strategy is required. By utilizing a low percentage of DMSO (10%) as an initial wetting

agent to disrupt the crystal lattice, followed by a high percentage of an aqueous buffer (90%),

the dielectric constant of the solution is optimized to fully dissociate the ionic bonds.

Table 1: Physicochemical Properties of cADPR
Ammonium Salt

Property Specification Experimental Implication

Chemical Name
Cyclic ADP-ribose ammonium

salt

Requires careful pH

management during solvation.

Molecular Weight 575.4 g/mol
Use for precise molarity

calculations.

Purity ≥98%
High purity prevents RyR off-

target effects.

Solubility (Water) Soluble (≥ 50 mg/mL)
Ideal for direct aqueous

assays[3].

Solubility (100% DMSO) Insoluble / Slightly Soluble
Do not use pure DMSO for

stock solutions.

Recommended Solvent
10% DMSO + 90% Aqueous

Buffer

Ensures complete dissolution

for library screening[4].

Cell Permeability Impermeant
Requires permeabilization,

microinjection, or liposomes[5].

Experimental Protocols
Protocol A: Preparation of cADPR Stock Solution (Co-
Solvent Method)
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This protocol utilizes a sequential solvent addition method to ensure complete dissolution

without degrading the cyclic dinucleotide structure.

Equilibration: Remove the lyophilized cADPR ammonium salt from -20°C storage and

equilibrate to room temperature for 30 minutes in a desiccator. Causality: This prevents

atmospheric moisture condensation, which can cause rapid hydrolysis of the sensitive N1-

glycosidic bond.

Weighing: Weigh the desired mass of cADPR ammonium salt into a sterile, amber

microcentrifuge tube.

Wetting Phase (10% DMSO): Add anhydrous, cell-culture grade DMSO to achieve 10% of

the final target volume. Vortex gently for 30 seconds. Causality: DMSO acts as a wetting

agent, penetrating the powder and disrupting weak intermolecular forces without fully

solvating the ions.

Hydration Phase (90% Buffer): Add the remaining 90% volume using a physiological buffer

(e.g., 20 mM HEPES, pH 7.4, or 0.9% Saline). Causality: The aqueous phase provides the

necessary hydration shells for the phosphate groups and ammonium ions, driving complete

dissolution.

Sonication: Place the tube in an ultrasonic water bath at room temperature for 5 minutes.

Causality: Acoustic cavitation breaks down any remaining micro-aggregates.

Sterilization: Pass the solution through a 0.22 µm PTFE syringe filter. Aliquot into single-use

vials and store at -80°C.
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Step-by-step workflow for the solubilization and application of cADPR ammonium salt.

Protocol B: Cell-Based Calcium Mobilization Assay
Because cADPR is highly hydrophilic, it cannot passively cross the plasma membrane. To

study its intracellular effects, researchers must bypass the lipid bilayer using permeabilization

or specialized delivery vehicles[5].

Cell Preparation: Seed target cells (e.g., cardiomyocytes or Jurkat T-cells) in a 96-well black,

clear-bottom plate at 50,000 cells/well.
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Dye Loading: Incubate cells with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) in

Tyrode's solution for 45 minutes at 37°C. Wash three times to remove extracellular dye.

Permeabilization: Replace the buffer with an intracellular-like medium (140 mM KCl, 10 mM

HEPES, 1 mM EGTA, pH 7.2) containing 40 µg/mL saponin. Causality: Saponin selectively

removes cholesterol from the plasma membrane, creating pores large enough for cADPR to

enter while leaving the endoplasmic reticulum intact.

Target Engagement: Inject the cADPR working solution (final concentration 1–10 µM) into

the wells.

Data Acquisition: Immediately record fluorescence transients (Excitation: 494 nm / Emission:

506 nm) using a microplate reader or confocal microscope.

Validation Control: As a self-validating control, heat an aliquot of the cADPR stock solution to

95°C for 30 minutes to hydrolyze the active cyclic structure into inactive linear ADP-ribose.

Inject this boiled control into a separate well; it should yield no Ca²⁺ transient.

Data Presentation & Troubleshooting
When optimizing cADPR assays, researchers frequently encounter issues related to compound

stability and delivery. Table 2 outlines a self-validating troubleshooting matrix.

Table 2: Troubleshooting and Optimization Matrix
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Observed Issue Causality Corrective Action

Precipitation upon adding

DMSO

The ionic nature of the

ammonium salt is incompatible

with 100% aprotic solvents.

Strictly adhere to the 10%

DMSO / 90% Aqueous buffer

sequential addition method[4].

No Ca²⁺ transient observed
cADPR failed to cross the

plasma membrane.

Verify saponin

permeabilization efficacy using

a membrane-impermeant

control dye (e.g., Trypan Blue).

Alternatively, formulate cADPR

in a liposomal emulsion[5].

High baseline fluorescence
Extracellular Ca²⁺ influx due to

over-permeabilization.

Titrate saponin concentration

downward or switch to a patch-

clamp microinjection delivery

method.

Loss of cADPR activity over

time

Hydrolysis of the N1-glycosidic

bond due to repeated freeze-

thaw cycles or high pH.

Maintain stock solutions at pH

7.0–7.4. Aliquot stocks to

ensure single-use only. Store

at -80°C.

References
1.1 2.2 3.5 4.4 5. 3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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